Cas no 869802-44-8 (9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one)

• Product Name: 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one
• CAS No: 869802-44-8
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 1859903
• PubChem ID: 11530404
• Update Time: 2025-05-21

9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one
• CHEBI:459473
• CHEMBL385336
• 9-dimethylamino-3-(4-ethylphenyl)-3H-5-thia-1,3,6-triazafluoren-4-one
• AGN-PC-00AZFC
• SureCN8241845
• 4-Dimethylamino-7-(4-ethyl-phenyl)-7H-9-thia-1,5,7-triaza-fluoren-8-one
• A794282
• BDBM50177053
• Q27074083
• 9-Dimethylamino-3-(4-ethyl-phenyl)-3H-pyrido[3'',2'':4,5]thieno[3,2-d]pyrimidin-4-one
• 13-(dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-6-one
• 13-(Dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• compound 1n (PMID: 16279797)
• DB-305924
• GTPL6211
• SCHEMBL8241845
• VCUKKMIXURRDKL-UHFFFAOYSA-N
• 869802-44-8
• DTXSID10468132
• A-794282
• A 794282
• compound 1n [PMID: 16279797]
• 13-(dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo(7.4.0.0^(2,7))trideca-1(13),2(7),3,9,11-pentaen-6-one
• AKOS040747711

• Inchi： 1S/C19H18N4OS/c1-4-12-5-7-13(8-6-12)23-11-21-16-15-14(22(2)3)9-10-20-18(15)25-17(16)19(23)24/h5-11H,4H2,1-3H3
• InChI Key： VCUKKMIXURRDKL-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C=CN=2)N(C)C)C2=C1C(N(C=N2)C1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 350.12013238g/mol
• Monoisotopic Mass: 350.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77Ų

Additional information on 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one

9-(Dimethylamino)-3-(4-Ethylphenyl)Pyrido[1,2]Thieno[3,4-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No 869802-44-8, known as 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused pyrido-thienopyrimidine ring system, which is further substituted with a dimethylamino group at position 9 and a 4-ethylphenyl group at position 3. These substituents play a crucial role in modulating the physicochemical properties and biological activity of the compound.

Recent studies have highlighted the potential of 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific molecular targets, such as kinases and other enzymes, which are implicated in various pathological conditions. For instance, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, making it a potential lead compound for anticancer drug development.

The synthesis of 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyrido-thienopyrimidine core through cyclization reactions, followed by the introduction of the dimethylamino and 4-ethylphenyl substituents via nucleophilic substitution or coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its unique pharmacokinetic profile. Preclinical studies have shown that 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one exhibits favorable absorption and bioavailability when administered orally. Additionally, its metabolic stability and ability to penetrate cellular membranes suggest that it could be an effective drug candidate with minimal systemic toxicity.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of this compound. Molecular docking studies have revealed that 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one can form stable complexes with key residues in its target protein binding sites. These findings provide valuable insights into its mechanism of action and guide further optimization efforts to improve its potency and selectivity.

In terms of therapeutic applications, 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one holds promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Its ability to modulate cellular signaling pathways makes it a versatile tool for exploring novel treatment strategies. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Despite its potential benefits, there are challenges associated with the development of 9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one as a therapeutic agent. Issues such as scalability of synthesis and long-term toxicity need to be addressed before it can be approved for widespread use. Nevertheless, the compound represents a significant step forward in the field of medicinal chemistry and underscores the importance of continued research into complex organic molecules.

In conclusion,9-(dimethylamino)-3-(4-ethylphenyl)pyrido[1,2]thieno[3,4-d]pyrimidin-4-one (CAS No 869802-44-8) is a groundbreaking molecule with immense potential in drug discovery. Its unique structure, coupled with advanced synthetic methods and promising biological activity profiles